Cas no 1623771-98-1 (rac-tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate
• CAS No: 1623771-98-1
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 4510708
• PubChem ID: 165889595
• Update Time: 2025-05-23

rac-tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 4-ethyl-, 1,1-dimethylethyl ester, (4S)-
• rac-tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate
• 1623771-98-1
• EN300-27731095

• Inchi： 1S/C11H21NO2/c1-5-8-6-9(12-7-8)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9-/m0/s1
• InChI Key： LXLARCRMRHHNKX-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1C[C@H](CC)CN1)=O

Computed Properties

• Exact Mass: 199.157228913Da
• Monoisotopic Mass: 199.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate

Professional Introduction to Rac-Tert-Butyl (2R,4R)-4-Ethylpyrrolidine-2-Carboxylate (CAS No 1623771-98-1)

Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate, identified by its CAS number 1623771-98-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrrolidine core with specific stereochemical configurations, has garnered attention due to its potential applications in drug development and biochemical research. The stereochemistry of the pyrrolidine ring, particularly the (2R,4R) configuration, plays a crucial role in determining its biological activity and interaction with biological targets.

The compound's structure includes a tert-butyl group and an ethyl substituent, which contribute to its unique physicochemical properties. These structural features influence its solubility, stability, and reactivity, making it a valuable scaffold for medicinal chemists. The tert-butyl group, in particular, often enhances metabolic stability and binding affinity, while the ethyl group can modulate pharmacokinetic profiles. Such attributes make Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of chiral pyrrolidine derivatives for their potential in treating various diseases. Pyrrolidine-based scaffolds have been widely studied for their role in modulating enzyme activity and receptor binding. For instance, studies have shown that pyrrolidine derivatives can interact with G-protein coupled receptors (GPCRs) and ion channels, which are key targets in drug discovery. The specific stereochemistry of Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate is believed to enhance its selectivity and efficacy in such interactions.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has highlighted the importance of chiral pyrrolidine derivatives in modulating neurotransmitter systems. For example, studies have demonstrated that certain pyrrolidine-based compounds can influence the activity of serotonin receptors, which are implicated in conditions such as depression and anxiety. The (2R,4R) configuration of Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate may confer unique properties that make it an effective modulator of these receptors.

Moreover, the compound's structure suggests potential applications in anti-inflammatory therapies. Inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has been a major focus in drug development. Pyrrolidine derivatives have been shown to interact with inflammatory cytokines and enzymes, potentially reducing inflammation and associated symptoms. The tert-butyl and ethyl groups in Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate may enhance its ability to modulate these pathways effectively.

The synthesis of Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate involves complex organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to ensure high yields and enantiopurity. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been particularly useful in achieving the desired stereochemical configuration. These synthetic approaches not only highlight the compound's complexity but also underscore its significance as a research tool.

In conclusion, Rac-Tert-butyl (2R,4R)-4-ethylpyrrolidine-2-carboxylate (CAS No 1623771-98-1) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features and stereochemical configuration make it a valuable scaffold for developing novel therapeutic agents targeting neurological disorders and inflammation. As research continues to uncover new biological activities and mechanisms of action for this compound, it is likely to play an increasingly important role in drug discovery and development.